molecular formula C25H22N4O7 B15226448 2-(4-(2-Amino-3-cyano-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)-2-methoxyphenoxy)-N-(3-nitrophenyl)acetamide

2-(4-(2-Amino-3-cyano-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)-2-methoxyphenoxy)-N-(3-nitrophenyl)acetamide

Cat. No.: B15226448
M. Wt: 490.5 g/mol
InChI Key: PLGDQPZCMXQJAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-(4-(2-amino-3-cyano-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)-2-methoxyphenoxy)-N-(3-nitrophenyl)acetamide is a chromene-derived acetamide featuring a complex polycyclic framework. Its structure includes:

  • A tetrahydrochromenone core (5,6,7,8-tetrahydro-4H-chromen-4-one) with amino (-NH₂), cyano (-CN), and ketone (-C=O) functional groups at positions 2, 3, and 5, respectively .
  • A 2-methoxyphenoxy linker bridging the chromene moiety to an acetamide group.
  • An N-(3-nitrophenyl) substituent on the acetamide nitrogen, introducing a nitro (-NO₂) group at the meta position of the phenyl ring.

The nitro group in the target compound likely alters its electronic properties and solubility compared to methoxy-substituted analogs.

Properties

Molecular Formula

C25H22N4O7

Molecular Weight

490.5 g/mol

IUPAC Name

2-[4-(2-amino-3-cyano-5-oxo-4,6,7,8-tetrahydrochromen-4-yl)-2-methoxyphenoxy]-N-(3-nitrophenyl)acetamide

InChI

InChI=1S/C25H22N4O7/c1-34-21-10-14(23-17(12-26)25(27)36-20-7-3-6-18(30)24(20)23)8-9-19(21)35-13-22(31)28-15-4-2-5-16(11-15)29(32)33/h2,4-5,8-11,23H,3,6-7,13,27H2,1H3,(H,28,31)

InChI Key

PLGDQPZCMXQJAV-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C2C(=C(OC3=C2C(=O)CCC3)N)C#N)OCC(=O)NC4=CC(=CC=C4)[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following compounds share structural similarities with the target molecule, differing primarily in substituents on the phenyl ring or core framework:

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Features
Target Compound N-(3-nitrophenyl) Not explicitly stated Nitro group introduces electron-withdrawing effects; potential bioactivity.
2-(4-(2-Amino-3-cyano-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide N-(2-methoxyphenyl) C₂₆H₂₅N₃O₆ 475.4932 Methoxy group is electron-donating; may enhance solubility.
2-(4-{(E)-[(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)imino]methyl}-2-methoxyphenoxy)-N-(2-methyl-5-nitrophenyl)acetamide Benzothienyl core; 2-methyl-5-nitrophenyl C₂₈H₂₅N₅O₅S 567.6 (calculated) Sulfur-containing core; methyl and nitro groups influence steric/electronic properties.
N-(4-acetamido-3-nitrophenyl)acetamide 3-nitrophenyl with acetamide C₁₀H₁₁N₃O₄ 237.21 Simplifies the framework; highlights nitro-acetamide interactions.
Alachlor (pesticide) 2,6-diethylphenyl; methoxymethyl C₁₄H₂₀ClNO₂ 269.77 Chloroacetamide herbicide; demonstrates agrochemical relevance of acetamides.

Key Observations:

  • Nitro vs. Methoxy Substituents: The nitro group in the target compound (vs.
  • Core Modifications: Replacement of the chromenone core with a benzothienyl group (as in ) introduces sulfur, which may enhance lipophilicity and alter binding interactions in biological systems.
  • Agrochemical Relevance : Chloroacetamides like alachlor highlight the role of halogen and alkoxy groups in herbicidal activity, suggesting the target compound’s nitro group could confer distinct bioactivity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.